(6-(3,4-Dichlorobenzylamino)pyridin-3-yl)methanol

• Molecular Formula: C13H12Cl2N2O
• Molecular Weight: 283.15 g/mol
• IUPAC Name: [6-[(3,4-dichlorophenyl)methylamino]pyridin-3-yl]methanol
• InChI: InChI=1S/C13H12Cl2N2O/c14-11-3-1-9(5-12(11)15)6-16-13-4-2-10(8-18)7-17-13/h1-5,7,18H,6,8H2,(H,16,17)
• InChI Key: SPCXTXNBNJUKKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNC2=NC=C(C=C2)CO)Cl)Cl

Description

(6-(3,4-Dichlorobenzylamino)pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C13H12Cl2N2O and its molecular weight is 283.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 6-((3,4-dichlorobenzyl)amino)nicotinate (0.88 g, 2.83 mmol) in THF (18.9 mL) was cooled to −78° C. and a 1M solution of DIBAL-H (14.14 mL, 14.14 mmol) in toluene was added. The mixture was stirred for 1.5 h while warming to room temperature. The reaction mixture was diluted with THF (20 mL) and quenched with Na2SO4.10H2O followed by a few drops of water. The mixture was stirred at room temperature for 18 h, then filtered through a pad of Celite topped with silica gel. The pad was washed with ethyl acetate and the filtrate was concentrated. The residue was purified by flash chromatography on silica gel using 45-80% ethyl acetate in hexanes. The desired fractions were concentrated to give (6-(3,4-dichlorobenzylamino)pyridin-3-yl)methanol as a white solid (0.46 g, 57%). 1H NMR (400 MHz, METHANOL-d4) δ ppm 7.91 (1H, d, J=1.76 Hz), 7.40-7.52 (3H, m), 7.26 (1H, dd, J=8.28, 2.01 Hz), 6.51-6.59 (1H, m), 4.50 (2H, s), 4.44 (2H, s). LCMS: R.T.=2.74; [M+H]+=282.99.